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Objective Comparison of Gene Expression
Modulation
Due to a lack of publicly available gene expression data specifically for

Demethylwedelolactone Sulfate, this guide provides a comparative analysis of its closely

related and parent compound, Wedelolactone. The data presented here is derived from studies

on Wedelolactone and serves as a proxy to infer potential molecular responses to

Demethylwedelolactone Sulfate. It is hypothesized that the sulfated form may exhibit altered

pharmacokinetic properties but likely shares core mechanisms of action with its parent

compound.

Summary of Quantitative Gene Expression Data
The following table summarizes the quantitative changes in gene expression observed in

human prostate cancer cells (LNCaP) following treatment with Wedelolactone. This data

provides insights into the potential anti-cancer mechanisms by highlighting the downregulation

of key oncogenes and their targets.
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Gene Treatment
Fold
Change vs.
Control

Cell Type Time Point
Experiment
al Method

c-Myc

30 µM

Wedelolacton

e

~0.25 LNCaP 16 hours qPCR

TMPRSS2

30 µM

Wedelolacton

e

~0.4 LNCaP 16 hours qPCR

Survivin

30 µM

Wedelolacton

e

~0.5 LNCaP 16 hours qPCR

Cyclin D1

30 µM

Wedelolacton

e

~0.6 LNCaP 16 hours qPCR

CDK4

30 µM

Wedelolacton

e

~0.7 LNCaP 16 hours qPCR

ATF3

30 µM

Wedelolacton

e

~2.5 LNCaP 16 hours qPCR

GADD45α

30 µM

Wedelolacton

e

~2.0 LNCaP 16 hours qPCR

Data extracted from a study by Sarveswaran et al. (2016) on Wedelolactone in prostate cancer

cells.[1][2]

Signaling Pathways Modulated by Wedelolactone
Wedelolactone has been shown to influence several key signaling pathways involved in cancer

progression and inflammation. The diagrams below illustrate the putative mechanisms of

action.
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Figure 1: Experimental workflow for gene expression analysis.
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Figure 2: Downregulation of the c-Myc signaling pathway.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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